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Compound of Interest |

Compound Name: 2S-hydroxyhexadecanoic acid
Cat. No.: B1252884
Get Quote

Welcome to the application laboratory. As a Senior Application Scientist, | frequently guide
researchers and drug development professionals through the nuanced handling of specialized
lipid mediators. 2S-Hydroxyhexadecanoic acid (2S-OH-HDA)—the S-enantiomer of 2-
hydroxyhexadecanoic acid (CAS: 764-67-0)—is a saturated long-chain hydroxyl fatty acid [1]. It
is increasingly utilized in cell biology and drug development due to its role in modulating the
AMPK signaling pathway, activating PPARYy, and regulating fatty acid (3-oxidation [2].

Handling this compound requires strict adherence to safety and logistical protocols. Its
lipophilic 16-carbon chain and polar alpha-hydroxy headgroup make it highly membrane-
permeable, posing specific exposure risks [3]. This guide provides a self-validating, step-by-
step operational framework for safe handling, solubilization, and disposal.

Section 1: Chemical Hazard Profile & Causality

Before interacting with any chemical, we must understand the why behind its hazards. 2S-OH-
HDA is classified as a respiratory, skin, and eye irritant (H315, H319, H335) and is harmful if
swallowed, inhaled, or absorbed systemically (H302, H312, H332) [3].

Causality of Hazard: The molecule's amphiphilic nature allows it to readily integrate into and
disrupt lipid bilayers, including the stratum corneum of the skin and the mucous membranes of
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the respiratory tract. When inhaled as a dry powder, it can rapidly permeate alveolar epithelia,

triggering localized inflammatory responses. Therefore, controlling aerosolization during

weighing is our primary operational directive.

Table 1: Physicochemical Properties & Storage Parameters

Property

Molecular Weight

Value

272.42 g/mol [1]

Operational Implication

Required for precise
molarity calculations in
biological assays.

Physical State

Solid (Powder/Crystal)

Prone to aerosolization;
requires draft protection during

transfer.

Stable at room temperature;

Melting Point 85.0 - 89.0 °C[4] do not heat excessively during
solubilization.
N Requires compatible organic
Solubility Methanol, Chloroform, DMSO

solvent handling protocols.

Storage (Dry)

2-8°C[5]

Prevents thermal degradation

and preserves enantiomeric

purity.

| Storage (Solution) | -20°C to -80°C | Slows hydrolysis and oxidation in solvent over long-term

storage. |

Section 2: Personal Protective Equipment (PPE) Matrix

To mitigate the risks associated with membrane permeability and aerosolization, the following

PPE is mandatory when handling the neat powder or concentrated solutions [3].

Table 2: Personal Protective Equipment (PPE) Matrix
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PPE Category Specification Causality / Rationale

Prevents micro-particulate
Eye Protection Chemical safety goggles powder from contacting
ocular mucosa.

Primary barrier. Double-glove

) o when using
Hand Protection Nitrile gloves (=0.11 mm)
Chloroform/Methanol to
prevent solvent breakthrough.
Filters aerosolized lipid
Respiratory N95/N100 or FFP2/FFP3 particulates during dry powder

transfer[1].

| Body Protection | Tyvek coveralls or Lab coat | Prevents accumulation of lipophilic dust on
personal clothing. |

Section 3: Operational Workflow & Handling Protocols
Protocol 1: Safe Weighing and Solubilization

Objective: To transition 2S-OH-HDA from a hazardous dry powder to a stable, usable liquid
aliquot without environmental contamination.

o Environmental Setup: Ensure the chemical fume hood has a face velocity of 80-100 fpm. Lay
down a disposable anti-static weighing mat.

o PPE Donning: Don your N95 respirator, chemical safety goggles, and double nitrile gloves.

o Equilibration: Remove the 2S-OH-HDA vial from 2-8°C storage and allow it to equilibrate to
room temperature in a desiccator for 30 minutes.

o Causality: Opening a cold vial causes ambient moisture condensation, which degrades the
lipid and alters the molecular weight calculation.

e Weighing: Using an anti-static micro-spatula, transfer the required mass into a pre-tared
amber glass vial.
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o Validation: Ensure the analytical balance stabilizes completely; fluctuating readings
indicate static interference or draft exposure.

e Solubilization: Add the chosen solvent (e.g., Chloroform:Methanol 2:1 v/v for lipid extraction
standards, or DMSO for in vitro biological assays).

o Agitation: Vortex for 30 seconds. If turbidity persists, sonicate in a water bath at 30°C for 2
minutes.

o Validation: Hold the vial against a light source; the solution must be completely optically
clear with no visible particulates.

» Aliquoting & Storage: Divide into single-use aliquots in amber glass vials. Purge the
headspace with Argon gas before sealing.

o Causality: Argon displaces oxygen and moisture, preventing oxidative degradation during
long-term storage at -20°C. Do not use plastic microcentrifuge tubes, as lipophilic
compounds can irreversibly adsorb to polypropylene surfaces.
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Fig 1. Safe handling and solubilization workflow for 2S-OH-HDA.

Section 4: Spill Response and Disposal Plan
Solid Spill (Powder):

+ Do not sweep. Sweeping aerosolizes the lipid powder.
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o Dampen a spill pad with 70% ethanol or isopropanol and gently wipe the powder.

e Place contaminated pads in a sealed, labeled chemical waste bag.

Liquid Spill (Solvent Solution):

o Cover the spill with an inert absorbent material (e.g., vermiculite or sand).

» Using a non-sparking tool, scoop the absorbed mixture into a hazardous waste container.
» Ventilate the area to disperse residual solvent fumes.

Disposal: Dispose of all 2S-OH-HDA waste as hazardous chemical waste in accordance with
institutional and EPA/local regulations. Do not flush down the sink; lipids can solidify, occlude
plumbing, and pose aquatic toxicity risks.

Section 5: Biological Application & Signaling Pathways

In drug development, 2S-OH-HDA is utilized to study metabolic and inflammatory pathways. It
acts as a lipid mediator, penetrating the cell membrane to modulate intracellular targets.
Specifically, it has been shown to activate the AMP-activated protein kinase (AMPK) pathway
and modulate Peroxisome Proliferator-Activated Receptor gamma (PPARYy), leading to
downstream effects on fatty acid -oxidation and anti-inflammatory responses [2]. It also
demonstrates structure-specific recognition in developmental signaling pathways [6].

AMPK Activati Energy Metabolism | Fatty Acid
Kinase Cascade chaoy B-Oxidation
2S-OH-HDA Diffusion Cell Membrane
(Lipid Mediator) Penetration Nuclear Receptor
PPARy Modulation Gene Expression Anti-inflammatory

Response

Click to download full resolution via product page

Fig 2. Intracellular signaling pathways modulated by 2S-OH-HDA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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